(2R,4R)-4-Alloc-amino-1-Fmoc-pyrrolidine-2-carboxylic acid

Specification

• CAS No.: 273222-05-2
• Molecular Formula: C24H24N2O6
• Molecular Weight: 436.5 g/mol
• IUPAC Name: (2R,4R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-(prop-2-enoxycarbonylamino)pyrrolidine-2-carboxylic acid
• Standard InChI: InChI=1S/C24H24N2O6/c1-2-11-31-23(29)25-15-12-21(22(27)28)26(13-15)24(30)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h2-10,15,20-21H,1,11-14H2,(H,25,29)(H,27,28)/t15-,21-/m1/s1
• Standard InChI Key: DSGCPQRUOSTFEF-QVKFZJNVSA-N
• Isomeric SMILES: C=CCOC(=O)N[C@@H]1C[C@@H](N(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• SMILES: C=CCOC(=O)NC1CC(N(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• Canonical SMILES: C=CCOC(=O)NC1CC(N(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O

Introduction

Chemical Identity and Structure

Basic Identification Parameters

(2R,4R)-4-Alloc-amino-1-Fmoc-pyrrolidine-2-carboxylic acid is characterized by specific chemical identifiers that distinguish it within chemical databases and research literature. The following table provides the fundamental identification parameters of this compound:

Parameter	Value
CAS Number	2415967-27-8, 273222-05-2
Molecular Formula	C₂₄H₂₄N₂O₆
Molecular Weight	436.46 g/mol
MFCD Number	MFCD12755474

The compound features a pyrrolidine ring with specific stereochemistry at positions 2 and 4, with the (2R,4R) designation indicating the precise spatial orientation of substituents at these carbon atoms. The carboxylic acid group at the 2-position and the Alloc-protected amino group at the 4-position both possess R configuration, while the pyrrolidine nitrogen is protected by the Fmoc group.

Synonyms and Alternative Nomenclature

The compound is known by several synonyms in scientific literature and commercial catalogues, reflecting different naming conventions:

Synonym
(4R)-1-Fmoc-4-(allyloxycarbonylamino)-L-proline
(2S,4R)-4-Alloc-amino-1-Fmoc-Pyrrolidine-2-carboxylic acid
(2R,4R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-(prop-2-enoxycarbonylamino)pyrrolidine-2-carboxylic acid
(2R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrrolidine-2-carboxylic acid
(2S,4R)-alloc-4-amino-1-Fmoc-pyrrolidine-2-carboxylic acid
1,2-Pyrrolidinedicarboxylic acid, 4-[[(2-propen-1-yloxy)carbonyl]amino]-, 1-(9H-fluoren-9-ylmethyl) ester, (2S,4R)-

This diversity in nomenclature reflects the complex structure of the molecule and different approaches to representing its stereochemistry and functional groups.

Physical and Chemical Properties

Physicochemical Characteristics

The physicochemical properties of (2R,4R)-4-Alloc-amino-1-Fmoc-pyrrolidine-2-carboxylic acid influence its behavior in solution and its handling during synthetic procedures. The following table summarizes its key physical and chemical properties:

Property	Value	Source
Physical State	Solid (assumed at standard conditions)	-
Boiling Point	654.5±55.0 °C	Predicted
Density	1.37±0.1 g/cm³	Predicted
pKa	3.77±0.40	Predicted
Melting Point	Not available	-

These properties, while some are based on predictions rather than experimental measurements, provide valuable information for researchers working with this compound in laboratory settings. The relatively high predicted boiling point suggests thermal stability, while the pKa indicates the compound's acidic character due to the carboxylic acid functionality.

Stability and Reactivity

The compound's reactivity profile is largely determined by its functional groups. The Fmoc group is stable under acidic conditions but labile under basic conditions, particularly with secondary amines like piperidine and pyrrolidine. The Alloc group, in contrast, is stable to both acids and bases but can be selectively removed using palladium catalysts.

This orthogonal reactivity forms the basis of the compound's utility in peptide synthesis, allowing for selective deprotection strategies that enable the construction of complex peptide structures with precise control over functional group manipulation.

Role in Peptide Chemistry

Deprotection Conditions

Recent research has focused on optimizing Fmoc deprotection conditions, which are directly relevant to the use of (2R,4R)-4-Alloc-amino-1-Fmoc-pyrrolidine-2-carboxylic acid in peptide synthesis. While piperidine has traditionally been the base of choice for Fmoc removal, studies have identified pyrrolidine as an efficient alternative, particularly in less polar solvent mixtures that also favor coupling reactions.

Research findings indicate that pyrrolidine can provide comparable Fmoc removal efficiency to piperidine in solvents like DMF and DMSO/EtOAc (2:8), and significantly faster Fmoc removal than piperidine in neat 1,4-dioxolane (DOL). This provides synthetic chemists with additional options when working with Fmoc-protected compounds like (2R,4R)-4-Alloc-amino-1-Fmoc-pyrrolidine-2-carboxylic acid.

Synthetic Applications

Incorporation in Peptide Synthesis

Solvent	Target Peptide (%)	Aspartimide (%)	Pyrrolidides (%)	Target Peptide β-isomer (%)
DMF (piperidine)	86	6	8	0.3
DMF (pyrrolidine)	29	2	69	2.8
DMSO/EtOAc (1:9)	73	2	25	3.1
DMSO/DOL (3:7)	63	2	35	3.5
NBP/DOL (2:8)	78	2	20	2.1

This data indicates that while pyrrolidine can be effective for Fmoc removal, its increased nucleophilicity compared to piperidine can lead to significant side reactions. When incorporating (2R,4R)-4-Alloc-amino-1-Fmoc-pyrrolidine-2-carboxylic acid into peptides containing aspartic acid residues or other aspartimide-prone sequences, researchers should take extra precautions and consider using alternative deprotection conditions.

Recent Research Developments

Advances in Deprotection Methodologies

Recent research has focused on expanding the solvent options for Fmoc-based peptide synthesis beyond traditional, high-polarity solvents like DMF. Studies have identified that pyrrolidine enables Fmoc-removal in less polar solvent mixtures that also favor coupling reactions, which could be beneficial when working with (2R,4R)-4-Alloc-amino-1-Fmoc-pyrrolidine-2-carboxylic acid.

Comparative studies have demonstrated that for Fmoc removal:

• Pyrrolidine gives comparable results to piperidine in DMF and DMSO/EtOAc (2:8)

• Pyrrolidine provides significantly faster Fmoc removal than piperidine in neat DOL

• Binary solvent mixtures offer promising suppression of aspartimide formation compared to DMF when using either pyrrolidine or piperidine as the base

These findings provide valuable guidance for researchers using (2R,4R)-4-Alloc-amino-1-Fmoc-pyrrolidine-2-carboxylic acid in peptide synthesis, particularly when working with challenging sequences or seeking to minimize side reactions.

Hazard Considerations

It is worth noting that current hazard classification and labeling suggests that pyrrolidine is less hazardous than piperidine in terms of exposure through inhalation and skin contact, although fewer toxicological studies have been conducted for pyrrolidine than for piperidine. This potential safety advantage, combined with its effectiveness in certain solvent systems, may make pyrrolidine an attractive option for Fmoc deprotection in certain synthetic contexts.